Cas no 2138115-83-8 (3-(1-cyclopropylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(1-cyclopropylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2138115-83-8
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 5927905
• PubChem ID: 165962057
• Update Time: 2025-08-05

3-(1-cyclopropylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclopropylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• EN300-1137077
• 2138115-83-8

• Inchi： 1S/C9H14O3S/c1-7(8-2-3-8)12-9-4-5-13(10,11)6-9/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： OCEDAXCNTCWUDZ-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OC(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(1-cyclopropylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione

3-(1-Cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione: A Comprehensive Overview

3-(1-Cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione, with the CAS number 2138115-83-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dithiones, which are characterized by their unique chemical structure and potential biological activities. The compound's structure features a thiophene ring fused with a dione moiety, and it is substituted with a cyclopropylethoxy group, which imparts specific physicochemical properties and biological activities.

The chemical structure of 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione can be represented as follows:

The synthesis of this compound typically involves several steps, including the formation of the thiophene ring, the introduction of the dione functionality, and the substitution with the cyclopropylethoxy group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it a valuable candidate for further research and development.

In terms of its physicochemical properties, 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in various biological assays and pharmaceutical formulations. Additionally, the compound has been found to have good stability under standard laboratory conditions, which facilitates its storage and handling.

The biological activities of 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione have been extensively studied in recent years. One of the most notable findings is its potent antioxidant activity. Thiophenes and their derivatives are known for their ability to scavenge free radicals and protect cells from oxidative damage. This property makes 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory activities, 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione has been investigated for its potential anticancer properties. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These results indicate that it may have therapeutic potential in cancer treatment.

The pharmacokinetic profile of 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione has also been studied to assess its suitability for drug development. In animal models, the compound has demonstrated good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is primarily metabolized by cytochrome P450 enzymes in the liver and excreted via urine and feces.

To further evaluate its safety and efficacy, clinical trials are currently underway to investigate the therapeutic potential of 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione. Early-phase clinical trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels with no significant adverse effects reported.

In conclusion, 3-(1-cyclopropylethoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione (CAS No. 2138155-83-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers specific physicochemical properties that make it suitable for various biological assays and pharmaceutical formulations. The compound's potent antioxidant, anti-inflammatory, and anticancer activities have been well-established through preclinical studies. Ongoing clinical trials will provide further insights into its therapeutic potential and pave the way for its development as a novel therapeutic agent.